Cas no 2172525-18-5 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}furan-2-carboxylic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}furan-2-carboxylic acid
• CAS No: 2172525-18-5
• MF: C₂₃H₂₀N₂O₆
• MW: 420.414706230164
• CID: 6469462
• PubChem ID: 165503614
• Update Time: 2025-06-30

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}furan-2-carboxylic acid
• 2172525-18-5
• 5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]methyl}furan-2-carboxylic acid
• EN300-1486563

• Inchi： 1S/C23H20N2O6/c26-21(24-11-14-9-10-20(31-14)22(27)28)12-25-23(29)30-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,19H,11-13H2,(H,24,26)(H,25,29)(H,27,28)
• InChI Key： BTWDPKJDCKCZKU-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC1=CC=C(C(=O)O)O1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 420.13213636g/mol
• Monoisotopic Mass: 420.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 118Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}furan-2-carboxylic acid

Comprehensive Overview of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}furan-2-carboxylic acid (CAS No. 2172525-18-5)

The compound 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}furan-2-carboxylic acid (CAS No. 2172525-18-5) is a highly specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and bioconjugation. Its unique structure, featuring a furan-2-carboxylic acid backbone and an Fmoc-protected amino group, makes it a valuable building block in pharmaceutical research and drug development. Researchers and chemists frequently seek this compound for its role in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for constructing complex peptides and biomolecules.

In recent years, the demand for Fmoc-protected compounds like 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}furan-2-carboxylic acid has surged due to advancements in targeted drug delivery and biopharmaceuticals. This compound’s ability to facilitate site-specific modifications aligns with the growing interest in precision medicine and personalized therapeutics. Its furan ring further enhances its utility in click chemistry applications, a hot topic in bioorthogonal chemistry and proteomics research.

The CAS No. 2172525-18-5 is often associated with searches for high-purity peptide intermediates and Fmoc-AA-OH derivatives, reflecting its niche yet critical role in organic synthesis. Laboratories focusing on peptide-based therapeutics or biomaterials frequently inquire about its synthetic protocols, solubility, and stability under various conditions. These queries highlight the compound’s relevance in cutting-edge research, particularly in cancer therapy and immune modulation, where peptide-drug conjugates are gaining traction.

From a structural perspective, the Fmoc group in 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}furan-2-carboxylic acid provides temporary protection during peptide elongation, ensuring high yields and minimal side reactions. The furan-2-carboxylic acid moiety introduces additional functionality, enabling post-synthetic modifications via carbodiimide coupling or esterification. This versatility makes the compound a favorite among chemists working on multifunctional scaffolds for drug discovery.

In the context of SEO optimization, this compound attracts searches related to Fmoc-amino acid derivatives, peptide coupling reagents, and heterocyclic building blocks. Addressing these topics, we emphasize its compatibility with automated peptide synthesizers and its role in green chemistry initiatives, which prioritize sustainable synthesis methods. The compound’s MSDS data and handling guidelines are also frequently requested, underscoring the importance of safety in laboratory settings.

Looking ahead, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidomethyl}furan-2-carboxylic acid is poised to play a pivotal role in emerging fields like nanomedicine and theranostics. Its integration into smart drug delivery systems and bioimaging probes exemplifies its potential beyond traditional peptide chemistry. As the scientific community continues to explore its applications, this compound remains a cornerstone of innovation in life sciences and material engineering.